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Compound Name: 2-Methoxyethyldiethylamine
CAS No.: 34166-03-5
Cat. No.: B8722033
Get Quote
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A Note on Chemical Identification: Initial analysis revealed a critical discrepancy in the provided
information for 2-Methoxyethyldiethylamine. The originally supplied CAS Number, 22499-62-
3, corresponds to the chemical "Benzoin isobutyl ether.” The correct CAS Number for 2-
Methoxyethyldiethylamine (also known as N,N-diethyl-2-methoxyethanamine) has been
identified as 34166-03-5. This guide is based on the available safety information for this
corrected chemical identity. However, a comprehensive, supplier-verified Safety Data Sheet
(SDS) for CAS number 34166-03-5 was not readily available in public databases at the time of
this writing.

Therefore, this guide has been constructed by synthesizing data from structurally similar
compounds to provide a foundational understanding of the potential hazards and safe handling
practices. This information must be treated as illustrative and not as a direct substitute for a
substance-specific SDS. Researchers, scientists, and drug development professionals are
strongly advised to obtain a certified Safety Data Sheet from their chemical supplier before
commencing any laboratory work with 2-Methoxyethyldiethylamine.
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Section 1: Understanding the Hazard Profile of Aliphatic
Amines and Ethers

2-Methoxyethyldiethylamine belongs to the chemical class of tertiary amines and ethers.
Compounds in this family often exhibit a range of hazardous properties that necessitate careful
handling and the implementation of robust safety protocols. The reactivity and toxicity are
influenced by the amine functional group and the ether linkage.

Causality of Hazards:

» Corrosivity: Aliphatic amines are typically alkaline and can cause severe skin burns and eye
damage upon contact. The lone pair of electrons on the nitrogen atom makes them basic,
reacting corrosively with tissues.

» Flammability: Short-chain aliphatic amines and ethers are often volatile and can have low
flash points, making them highly flammable. Their vapors can form explosive mixtures with
air.[1][2]

o Toxicity: Amines can be toxic if swallowed, inhaled, or absorbed through the skin.[3] They
can cause irritation to the respiratory tract, and systemic effects may include headache,
dizziness, and nausea.[1][2] Some ethers are known to have reproductive and
developmental toxicity.

Due to the lack of specific toxicological data for 2-Methoxyethyldiethylamine, a conservative
approach to handling, assuming high hazard, is warranted.

Section 2: Hazard Identification and Classification
(lllustrative)

Based on data for structurally related compounds such as N,N-Diethylmethylamine and 2-
Methoxyethylamine, the hazard profile for 2-Methoxyethyldiethylamine can be anticipated to
include the following classifications under the Globally Harmonized System (GHS).[2][3]

Anticipated GHS Hazard Classifications
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids Category 2
and vapor.[3]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin.[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[3]

Skin Corrosion/Irritation

Category 1B

H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Irritation

Category 1

H318: Causes serious eye

damage.[3]

Signal Word: Danger|[3]

Hazard Pictograms:

Exclamation Mark

Corrosion

Flame

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/D1138_EU_6N.pdf
https://www.benchchem.com/product/b8722033/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-safety-data-for-2-methoxyethyldiethylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8722033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Caption: Anticipated GHS pictograms for 2-Methoxyethyldiethylamine.

Section 3: Engineering Controls and Personal Protective
Equipment (PPE)

A risk-based approach is essential for managing exposure. The hierarchy of controls should be
followed, prioritizing engineering controls and administrative controls over reliance on PPE.

Elimination Personal Protective Equipment
(Not Feasible) (Gloves, Goggles, Lab Coat)
Substitution
(Use a less hazardous chemical)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls

(SOPs, Training)

Click to download full resolution via product page
Caption: Hierarchy of controls for managing chemical exposure.
Experimental Protocol: Safe Handling and Use

e Engineering Controls: All work with 2-Methoxyethyldiethylamine must be conducted in a
certified chemical fume hood to control vapor inhalation.[1] The fume hood should have
adequate airflow and be located in a well-ventilated laboratory.[4] Ensure that an eyewash

station and safety shower are readily accessible.[4]

o Personal Protective Equipment (PPE):
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o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect
against splashes.[5]

o Skin Protection: Wear a flame-resistant lab coat and chemically impervious gloves (e.g.,
nitrile or neoprene).[5] Always inspect gloves for integrity before use.

o Respiratory Protection: If there is a risk of exceeding exposure limits or a failure of
engineering controls, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors should be used.

e Handling: Avoid direct contact with the skin, eyes, and clothing.[3] Use non-sparking tools
and equipment to prevent ignition sources.[1] Take precautionary measures against static
discharge.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[1][3] The storage area should be designated for flammable
and corrosive materials.

Section 4: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[5]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected area with copious amounts of
water for at least 15 minutes. Seek immediate

medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention. Ingestion can cause severe damage

and perforation of the gastrointestinal tract.[1][6]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

o Specific Hazards: The substance is highly flammable and its vapors can form explosive

mixtures with air.[1] Containers may explode when heated.[1] Hazardous decomposition

products include carbon oxides and nitrogen oxides.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Section 5: Physical and Chemical Properties (Predicted)

The following properties are estimated based on the chemical structure and data from similar

compounds. These should be confirmed with supplier-specific data.
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Property Predicted Value

Molecular Formula C7H17NO

Molecular Weight 131.22 g/mol

Appearance Colorless to pale yellow liquid (anticipated)
Boiling Point ~121-122 °C (estimated)

Density ~0.8 g/cm?3 (estimated)

Flash Point < 23 °C (estimated, highly flammable)[2]

Section 6: Stability and Reactivity

o Chemical Stability: Likely stable under normal storage conditions.
o Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[4] Exposure to air.[4]
e Incompatible Materials: Strong oxidizing agents, strong acids.[1]

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.[1]

Section 7: Toxicological and Ecological Information
(Data Gaps)

There is a significant lack of specific toxicological and ecological data for 2-
Methoxyethyldiethylamine (CAS 34166-03-5). The toxicological properties have not been
fully investigated.[1] Based on related compounds, it is presumed to be harmful if ingested,
inhaled, or absorbed through the skin.[3] Corrosive effects on skin and eyes are also highly
probable.[3] No information is available regarding carcinogenicity, mutagenicity, or reproductive

toxicity.

Similarly, no specific ecotoxicity data is available. It is recommended to prevent the release of
this chemical into the environment, as its effects on aquatic life are unknown.[1]
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Due to the lack of a specific Safety Data Sheet for 2-Methoxyethyldiethylamine (CAS 34166-
03-5), this reference list includes SDS for structurally related compounds that were used for
illustrative purposes in this guide.

¢ TCI Chemicals. (2025, June 23). SAFETY DATA SHEET: N,N-Diethylmethylamine.

o Fisher Scientific. (2010, November 11). SAFETY DATA SHEET: N,N-Diethyl-N"-
methylethylenediamine.

¢ PubChem. (n.d.). N,N-Dimethyl-2-methoxyethylamine.

o Fisher Scientific. (2012, March 14). SAFETY DATA SHEET: N,N-Diethylmethylamine.

« Santa Cruz Biotechnology. (n.d.). N,N-Diethylmethylamine Safety Data Sheet.

¢ TCI Chemicals. (2025, May 12). SAFETY DATA SHEET: 2-Methoxyethylamine.

e Echemi. (n.d.). N,N-Diethyl-2-oxiranemethanamine Safety Data Sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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